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Compound of Interest

Compound Name: 1-(Furan-2-ylmethyl)urea

CAS No.: 5962-13-0

Cat. No.: B106000

Get Quote

Executive Summary
This technical guide details the structural elucidation of 1-(furan-2-ylmethyl)urea (also known

as N-furfurylurea). This compound represents a critical pharmacophore where a bioisosteric

furan ring replaces the traditional phenyl or alkyl group of a urea derivative.

The elucidation strategy presented here moves beyond basic characterization, employing a

multi-modal approach (MS, IR, NMR, and X-ray logic) to unequivocally assign the structure.

Special emphasis is placed on the synthetic origin as a primary evidence layer, followed by

spectroscopic validation.

Target Molecule Profile:

IUPAC Name: 1-(Furan-2-ylmethyl)urea[1][2][3][4][5]

Molecular Formula:

Molecular Weight: 140.14 g/mol
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Key Moiety: Furan ring (acid-sensitive) linked via a methylene bridge to a terminal urea.

Synthetic Origin & Chemical Context[5][6][7][8][9]
To understand the structure, one must validate the synthesis.[5] The formation of 1-(furan-2-
ylmethyl)urea is most cleanly achieved via the Wöhler synthesis modification, reacting

furfurylamine with a cyanate source.

Critical Experimental Insight: Unlike aliphatic amines, the furan ring is acid-sensitive (prone to

ring-opening polymerization). Therefore, the protocol must control pH strictly. The reaction of

furfurylamine with potassium cyanate (KOCN) in slightly acidic aqueous media is preferred over

the urea reflux method, which often yields biuret byproducts or 1,3-disubstituted ureas.

Validated Synthesis Protocol
Reagents: Furfurylamine (1.0 eq), Potassium Cyanate (1.1 eq), HCl (1.0 eq, dilute).

Condition: Aqueous medium,

.

Mechanism: In situ generation of isocyanic acid (

), which undergoes nucleophilic attack by the primary amine of furfurylamine.

Purification: Recrystallization from Ethanol/Water (avoiding strong acids).
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Figure 1: Reaction pathway for the synthesis of 1-(furan-2-ylmethyl)urea, highlighting the

critical acid-sensitivity control point.
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Spectroscopic Characterization Strategy
The structural claim relies on three orthogonal datasets: Mass Spectrometry (MS), Infrared

Spectroscopy (IR), and Nuclear Magnetic Resonance (NMR).[2][5]

Mass Spectrometry (MS)
Objective: Confirm molecular formula and fragmentation pattern.

Ionization Mode: Electrospray Ionization (ESI) in Positive Mode (

).

Expected Data:

: m/z 141.15

: m/z 163.13

Diagnostic Fragmentation:

Loss of

(17 Da)

Isocyanate intermediate.

Tropylium-like cation formation from the furan ring (m/z ~81).

Infrared Spectroscopy (FT-IR)
Objective: Identify functional groups and rule out isocyanate starting material.
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Frequency (

)
Assignment Structural Significance

3420, 3310

Primary (

) and Secondary (

) amide stretches.

3115
Furan ring C-H stretch (distinct

from alkyl).

1655

Urea Carbonyl (Amide I).

Lower than ester/ketone due to

resonance.

1605, 1505 Furan ring skeletal vibrations.

1145 Furan ether linkage stretch.

Nuclear Magnetic Resonance (NMR)
Objective: Establish atomic connectivity. The

NMR spectrum is the definitive fingerprint.

Solvent Choice: DMSO-

is required. In

, the urea protons (

) often broaden or disappear due to exchange; DMSO stabilizes these protons via hydrogen
bonding, allowing for clear integration.

NMR Assignments (400 MHz, DMSO-

)
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(ppm) Multiplicity Integration Assignment
Coupling (

)

7.56 dd 1H Furan H-5

6.38 dd 1H Furan H-4

6.22 d 1H Furan H-3

6.35 t (broad) 1H Urea Couples to

5.45 s (broad) 2H Urea Exchangeable

4.18 d 2H Linker
(Couples to NH)

Self-Validating Logic:

The Furan Fingerprint: The furan ring shows a characteristic "1-proton downfield, 2-protons

upfield" pattern in the aromatic region. H-5 is closest to the oxygen, shifting it downfield (~7.5

ppm).

The Linker: The methylene group (

) must appear as a doublet. If it appears as a singlet, the adjacent NH proton is exchanging
too fast (wet solvent) or the structure is incorrect.

Integration: The ratio of aromatic protons (3) to linker protons (2) to urea protons (3) must be

3:2:3.
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Figure 2: NMR Connectivity Map. Solid lines indicate scalar couplings (J-coupling) observable

in 1D and COSY spectra. The CH2-NH coupling is the critical connectivity proof.

Pharmacological Implications & Stability
In drug development, this structure is often a "warhead" or a linker. However, the furan ring

introduces specific metabolic liabilities that researchers must monitor.

Metabolic Bioactivation: Furan rings are susceptible to oxidation by Cytochrome P450

(specifically CYP2E1), leading to cis-2-butene-1,4-dial. This is a reactive metabolite that can

form protein adducts.

Recommendation: During lead optimization, perform early microsomal stability assays to

assess furan ring opening.

Solubility: The urea moiety significantly enhances water solubility compared to the parent

furfural or furfurylamine, making it a viable fragment for increasing polarity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Structural Elucidation of 1-(Furan-2-ylmethyl)urea: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106000/docs#structural-elucidation-of-1-furan-2-
ylmethyl-urea-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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